Cas no 1647-94-5 (3-Benzamido-3-(4-fluorophenyl)propanoic acid)

• Product Name: 3-Benzamido-3-(4-fluorophenyl)propanoic acid
• CAS No: 1647-94-5
• MF: C₁₆H₁₄FNO₃
• MW: 287.285667896271
• CID: 193053
• PubChem ID: 3121002
• Update Time: 2025-06-26

3-Benzamido-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Benzamido-3-(4-fluorophenyl)propanoic acid
• 3-Benzoylamino-3-(4-fluoro-phenyl)propionic acid
• Benzenepropanoic acid, b-(benzoylamino)-4-fluoro-
• 3-(4-fluorophenyl)-3-(phenylcarbonylamino)propanoic acid
• 3-Benzoylamino-3-(4-fluor-phenyl)-propionsaeure
• AC1MJZB9
• CTK4D1909
• Oprea1_026633
• Oprea1_624524
• ST026350
• TIMTEC-BB SBB001175
• 3-(Benzoylamino)-3-(4-fluorophenyl)propanoic acid
• 3-BENZOYLAMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
• 3-(4-fluorophenyl)-3-(phenylformamido)propanoic acid
• SCHEMBL21274965
• 3-benzamido-3-(4-fluorophenyl)propanoicacid
• SR-01000365790
• AKOS016183221
• AKOS000300874
• 1647-94-5
• SR-01000365790-1
• DTXSID60389484

• MDL： MFCD01366671
• Inchi： 1S/C16H14FNO3/c17-13-8-6-11(7-9-13)14(10-15(19)20)18-16(21)12-4-2-1-3-5-12/h1-9,14H,10H2,(H,18,21)(H,19,20)
• InChI Key： WLUWCIYANRIZHX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(CC(=O)O)NC(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 287.09600
• Monoisotopic Mass: 287.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.287
• Boiling Point: 528.3°Cat760mmHg
• Flash Point: 273.3°C
• PSA: 66.40000
• LogP: 3.16240

3-Benzamido-3-(4-fluorophenyl)propanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-Benzamido-3-(4-fluorophenyl)propanoic acid

Comprehensive Overview of 3-Benzamido-3-(4-fluorophenyl)propanoic acid (CAS No. 1647-94-5)

3-Benzamido-3-(4-fluorophenyl)propanoic acid (CAS No. 1647-94-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzamido and 4-fluorophenyl functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its molecular structure, which combines a propanoic acid backbone with aromatic substituents, makes it a versatile building block in medicinal chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

The growing interest in 3-Benzamido-3-(4-fluorophenyl)propanoic acid is partly driven by the increasing demand for fluorinated compounds in the pharmaceutical industry. Fluorination is a common strategy to enhance the metabolic stability and bioavailability of drug candidates. The presence of a 4-fluorophenyl group in this compound aligns with current trends in precision medicine and targeted therapy, where small structural modifications can significantly impact biological activity. This has led to a surge in searches for "fluorinated drug intermediates" and "benzamido derivatives in drug design," reflecting the compound's relevance in modern research.

From a synthetic perspective, 3-Benzamido-3-(4-fluorophenyl)propanoic acid is often synthesized via amide coupling reactions or multi-step organic transformations. Its carboxylic acid functionality allows for further derivatization, enabling the creation of esters, amides, or other derivatives with tailored properties. This adaptability makes it a valuable tool for chemists exploring structure-activity relationships (SAR) in drug development. Recent publications have highlighted its use in the design of anti-inflammatory agents and central nervous system (CNS) therapeutics, further boosting its visibility in academic and industrial circles.

In addition to its pharmaceutical applications, 3-Benzamido-3-(4-fluorophenyl)propanoic acid has also been studied for its potential role in bioconjugation and proteomics research. The compound's ability to form stable covalent bonds with biomolecules makes it a candidate for labeling and tracking studies. This aligns with the rising popularity of "chemical probes for biological systems" and "fluorescent labeling techniques," which are frequently searched topics in life sciences. Its compatibility with high-throughput screening (HTS) platforms further enhances its utility in modern laboratories.

Quality control and analytical characterization of 3-Benzamido-3-(4-fluorophenyl)propanoic acid are critical for ensuring its reproducibility in research. Techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly employed to verify its purity and structural integrity. These methods are essential for meeting the stringent standards required in preclinical studies and regulatory submissions, topics that are increasingly relevant to researchers navigating the complexities of drug approval processes.

The commercial availability of 3-Benzamido-3-(4-fluorophenyl)propanoic acid has also contributed to its widespread use. Suppliers often highlight its high purity grades and custom synthesis options, catering to the diverse needs of the scientific community. This accessibility has made it a staple in laboratories focusing on small molecule therapeutics and chemical biology. As the demand for tailor-made intermediates grows, this compound is poised to remain a key player in the field.

Looking ahead, the potential of 3-Benzamido-3-(4-fluorophenyl)propanoic acid extends beyond its current applications. With advancements in computational chemistry and AI-driven drug discovery, researchers are exploring its interactions with novel biological targets. This aligns with the broader trend of integrating machine learning and big data analytics into chemical research, a topic that dominates contemporary scientific discourse. By leveraging these technologies, scientists can unlock new possibilities for this compound, further solidifying its importance in the ever-evolving landscape of chemical innovation.